Cas no 2138171-32-9 (2-{3-iodo-2-methylpyrazolo1,5-apyrimidin-6-yl}ethan-1-ol)

• Product Name: 2-{3-iodo-2-methylpyrazolo1,5-apyrimidin-6-yl}ethan-1-ol
• CAS No: 2138171-32-9
• MF: C₉H₁₀IN₃O
• MW: 303.099673748016
• CID: 6340828
• PubChem ID: 165484206
• Update Time: 2025-05-23

2-{3-iodo-2-methylpyrazolo1,5-apyrimidin-6-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{3-iodo-2-methylpyrazolo1,5-apyrimidin-6-yl}ethan-1-ol
• 2138171-32-9
• 2-{3-iodo-2-methylpyrazolo[1,5-a]pyrimidin-6-yl}ethan-1-ol
• EN300-1130249

• Inchi： 1S/C9H10IN3O/c1-6-8(10)9-11-4-7(2-3-14)5-13(9)12-6/h4-5,14H,2-3H2,1H3
• InChI Key： ROWHDNGDQCYXBA-UHFFFAOYSA-N
• SMILES： IC1C(C)=NN2C=C(C=NC2=1)CCO

Computed Properties

• Exact Mass: 302.98686g/mol
• Monoisotopic Mass: 302.98686g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 50.4Ų

Additional information on 2-{3-iodo-2-methylpyrazolo1,5-apyrimidin-6-yl}ethan-1-ol

Compound 2-{3-Iodo-2-Methylpyrazolo[1,5-a]Pyrimidin-6-Yl}Ethan-1-Ol: A Comprehensive Overview

The compound with CAS No. 2138171-32-9, commonly referred to as 2-{3-Iodo-2-Methylpyrazolo[1,5-a]Pyrimidin-6-Yl}Ethan-1-Ol, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and applications in drug discovery. The structure of this compound is characterized by a pyrazolo[1,5-a]pyrimidine ring system substituted with an iodo group at position 3 and a methyl group at position 2, along with an ethan-1-ol moiety attached at position 6. These structural features contribute to its unique chemical properties and potential therapeutic applications.

Recent studies have highlighted the potential of pyrazolo[1,5-a]pyrimidine derivatives as promising candidates for the development of anticancer agents. The presence of the iodo group in this compound introduces electronic effects that can enhance its binding affinity to specific molecular targets, such as kinases or other enzymes involved in cancer progression. Additionally, the methyl group at position 2 may play a role in stabilizing the molecule's conformation, thereby improving its pharmacokinetic properties. The ethan-1-ol group attached to the pyrazolo[1,5-a]pyrimidine ring further enhances the molecule's solubility and bioavailability, making it a favorable candidate for drug delivery systems.

One of the most significant advancements in the study of this compound involves its role in targeted therapy for solid tumors. Researchers have demonstrated that 2-{3-Iodo-2-Methylpyrazolo[1,5-a]Pyrimidin-6-Yl}Ethan-1-Ol exhibits potent anti-proliferative activity against various cancer cell lines, including those resistant to conventional chemotherapy. This suggests that the compound could serve as a novel therapeutic agent for treating refractory cancers. Furthermore, preclinical studies have shown that this compound selectively inhibits key oncogenic pathways without causing significant toxicity to normal cells, which is a critical factor in drug development.

The synthesis of 2-{3-Iodo-2-Methylpyrazolo[1,5-a]Pyrimidin-6-Yl}Ethan-1-Ol involves a multi-step organic synthesis process that incorporates advanced techniques such as Suzuki coupling and Stille cross-coupling reactions. These methods allow for precise control over the molecule's structure, ensuring high purity and consistency in its production. The use of iodine as a substituent in this compound is particularly advantageous due to its ability to participate in various radiopharmaceutical applications. For instance, iodine-containing compounds are often employed in diagnostic imaging techniques such as positron emission tomography (PET) due to their ability to emit gamma rays when subjected to radioactive isotopes.

In terms of pharmacokinetics, 2-{3-Iodo-2-Methylpyrazolo[1,5-a]Pyrimidin-6-Yl}Ethan-1-Ol has been shown to exhibit favorable absorption profiles in preclinical models. Its ability to cross cellular membranes efficiently is attributed to its relatively small molecular size and lipophilic properties. However, further studies are required to fully understand its metabolism and excretion pathways in humans. Nonetheless, the compound's promising preclinical data have paved the way for its potential translation into clinical trials.

Another area of interest surrounding this compound is its potential application in immune-oncology. Recent research has explored the ability of pyrazolo[1,5-a]pyrimidine derivatives to modulate immune checkpoints, such as PD-L1 and CTLA4, which are critical regulators of anti-tumor immunity. By inhibiting these checkpoints, this compound could enhance the body's immune response against cancer cells while minimizing off-target effects. This dual mechanism of action—direct anti-tumor activity combined with immune modulation—positions this compound as a versatile candidate for combination therapies.

From an environmental standpoint, 2-{3-Iodo-2-Methylpyrazolo[1,5-a]Pyrimidin-6-Yl}Ethan-1-Ol has been evaluated for its eco-toxicological profile. Studies indicate that it exhibits low toxicity towards non-target organisms under standard laboratory conditions. However, further research is needed to assess its long-term effects on aquatic ecosystems and soil microbiota. As with all pharmaceutical compounds, responsible disposal practices are essential to mitigate any potential environmental risks associated with its use.

In conclusion, CAS No. 2138171-32-9, or 2-{3-Iodo-2-Methylpyrazolo[1,5-a]Pyrimidin